2-(3-Chlorophenyl)pyridin-4-amine
Overview
Description
2-(3-Chlorophenyl)pyridin-4-amine, also known as 2CP, is an organic compound derived from pyridine, a heterocyclic aromatic compound. It is a colorless solid that is soluble in water and has a variety of chemical and biological applications. 2CP is an important intermediate in the synthesis of pharmaceuticals, dyes, and other compounds. It is also used in the synthesis of photolabile compounds, which are compounds that can be activated or deactivated by light.
Scientific Research Applications
Synthesis and Characterization
- The compound has been utilized in the synthesis and characterization of various chemical structures. For instance, Amirnasr et al. (2001) synthesized and characterized Co(III) complexes where 2-(3-chlorophenyl)pyridin-4-amine played a role in the formation of these complexes, contributing to the understanding of their molecular structures and bonding characteristics (Amirnasr et al., 2001).
Crystal Structure Analysis
- Adeleke and Omondi (2022) presented the crystal structure of a chiral sec-amine derivative of this compound. This research contributes to the knowledge of molecular geometry and arrangement, which is crucial for understanding the chemical behavior and potential applications of these compounds (Adeleke & Omondi, 2022).
Synthesis of New Derivatives
- El-Deeb et al. (2008) focused on the synthesis of new N-aryl-4-(pyridin-3-yl)pyrimidin-2-amine derivatives using this compound. This work highlights the versatility of this compound in forming new heterocyclic compounds, which can have significant implications in various fields like pharmaceuticals and materials science (El-Deeb, Ryu, & Lee, 2008).
Polymerization Catalysts
- In 2018, Kim et al. studied aromatic amine ligands including this compound for their role in catalyzing the polymerization of 2,6-dimethylphenol. Their research contributes to the development of efficient catalyst systems for polymer synthesis, which is a fundamental process in the production of plastics and other polymeric materials (Kim et al., 2018).
Luminescent Properties
- Zhang et al. (2013) explored the synthesis and luminescent properties of silver(I) coordination complexes using flexible unsymmetrical bis(pyridyl) ligands derived from this compound. This research is significant for the development of new materials with potential applications in optoelectronics and photonics (Zhang et al., 2013).
Reactions and Mechanisms
- The compound has been studied for its role in various chemical reactions and mechanisms. For example, Castro et al. (2009) investigated the kinetics and mechanisms of reactions involving diaryl carbonates and pyridines, where this compound could potentially play a role. Such studies are crucial for understanding chemical reactivity and designing efficient synthetic pathways (Castro, Gazitúa, & Santos, 2009).
Future Directions
properties
IUPAC Name |
2-(3-chlorophenyl)pyridin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2/c12-9-3-1-2-8(6-9)11-7-10(13)4-5-14-11/h1-7H,(H2,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHUIHEVREVBBDE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=NC=CC(=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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